Cas no 1334499-58-9 (2,6-diazaspiro[4.5]decane;dihydrochloride)

• Product Name: 2,6-diazaspiro[4.5]decane;dihydrochloride
• CAS No: 1334499-58-9
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 2357750
• PubChem ID: 57416952
• Update Time: 2025-06-07

2,6-diazaspiro[4.5]decane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[4.5]decane 2HCl
• 2,6-diazaspiro[4.5]decane;dihydrochloride
• MFCD18206762
• CS-0444906
• 2,6-diazaspiro[4.5]decanedihydrochloride
• 1334499-58-9
• 2,6-diazaspiro[4.5]decane dihydrochloride

• MDL： MFCD18206762
• Inchi： 1S/C8H16N2.2ClH/c1-2-5-10-8(3-1)4-6-9-7-8;;/h9-10H,1-7H2;2*1H
• InChI Key： AXNUFJIIDQQFJV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC21CNCC2

Computed Properties

• Exact Mass: 212.0847040Da
• Monoisotopic Mass: 212.0847040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on 2,6-diazaspiro[4.5]decane;dihydrochloride

2,6-Diazaspiro[4.5]decane Dihydrochloride: A Comprehensive Overview

2,6-Diazaspiro[4.5]decane dihydrochloride is a unique chemical compound with the CAS number 1334499-58-9. This compound belongs to the spirocyclic family of molecules, characterized by its spiro structure where two rings are joined at a single atom. The presence of two nitrogen atoms in the spiro system gives it the "diazaspiro" designation, making it a member of a class of compounds with potential applications in drug discovery and materials science.

The molecular structure of 2,6-diazaspiro[4.5]decane dihydrochloride consists of a seven-membered ring fused to a five-membered ring, with nitrogen atoms at positions 2 and 6. This arrangement creates a rigid and potentially bioactive framework that has garnered interest in the pharmaceutical industry. The dihydrochloride form indicates that the compound exists as a salt, which is often preferred for stability and solubility in various solvent systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,6-diazaspiro[4.5]decane dihydrochloride through methodologies such as ring-closing metathesis and multi-component reactions. These techniques not only enhance the yield but also allow for the incorporation of functional groups that can modulate the compound's properties for specific applications.

In terms of pharmacological applications, 2,6-diazaspiro[4.5]decane dihydrochloride has shown promise as a scaffold for drug design due to its ability to interact with biological targets such as G-protein coupled receptors (GPCRs) and kinases. Studies have demonstrated that derivatives of this compound exhibit potent bioactivity in assays targeting neurodegenerative diseases and cancer.

Moreover, the spirocyclic nature of 2,6-diazaspiro[4.5]decane dihydrochloride provides opportunities for stereochemical diversity, which is crucial for optimizing drug efficacy and minimizing off-target effects. Researchers have employed computational modeling techniques to predict the binding modes of this compound to various protein targets, further aiding in its development as a therapeutic agent.

From a materials science perspective, 2,6-diazaspiro[4.5]decane dihydrochloride has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure facilitates metal-ligand interactions, making it suitable for applications in catalysis and gas storage.

In conclusion, 2,6-diazaspiro[4.5]decane dihydrochloride (CAS No: 1334499-58-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as an important molecule in both academic research and industrial innovation.